Tert-butyl[(4-iodophenyl)methoxy]dimethylsilane

• IUPAC Name: tert-butyl-[(4-iodophenyl)methoxy]-dimethylsilane
• InChI: InChI=1S/C13H21IOSi/c1-13(2,3)16(4,5)15-10-11-6-8-12(14)9-7-11/h6-9H,10H2,1-5H3
• InChI Key: HJACHJOGIDAXCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=CC=C(C=C1)I
• Molecular Formula: C13H21IOSi
• Molecular Weight: 348.29 g/mol
• CAS RN: 147283-96-3

Description

Tert-butyl[(4-iodophenyl)methoxy]dimethylsilane is a chemical compound with the CAS Number: 147283-96-3. It has a molecular weight of 348.3 and is typically in powder form. The IUPAC name for this compound is tert-butyl ((4-iodobenzyl)oxy)dimethylsilane.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21IOSi/c1-13(2,3)16(4,5)15-10-11-6-8-12(14)9-7-11/h6-9H,10H2,1-5H3.

Physical And Chemical Properties Analysis

This compound has a melting point of 38-41 degrees Celsius. It is typically stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Organic Optoelectronic Applications

Research indicates the potential of tert-butyl[(4-iodophenyl)methoxy]dimethylsilane derivatives in organic optoelectronic applications. For example, studies on synthesis, crystal structure, and photophysical properties of certain pyrene derivatives suggest promising applications in organic light-emitting devices (OLEDs) and fluorescent structure-property relationship investigations. These derivatives demonstrate unique photophysical properties and electrochemical characteristics that are beneficial for optoelectronic devices (Hu et al., 2013).

Catalysis and Organic Synthesis

In the realm of catalysis and organic synthesis, this compound plays a role as an intermediate or reagent. Studies have explored its utility in various synthetic pathways, such as the methoxycarbonylation of aryl chlorides catalyzed by palladium complexes, where its derivatives have been utilized to achieve improved yields and selectivities in the formation of key organic compounds (Jiménez-Rodríguez et al., 2005).

Surface Chemistry and Material Science

The compound and its derivatives have been studied for their interactions with surfaces, particularly in the context of aryl radical reactions on surfaces. These interactions are crucial for understanding the steric effects that influence the efficiency of grafting processes, which are fundamental in material science for creating functional surfaces (Combellas et al., 2009).

Polymer Science

In polymer science, derivatives of this compound have been investigated for their potential in radical polymerization processes. For instance, the photo-controlled/living radical polymerization of tert-butyl methacrylate using specific mediators and initiators demonstrates the role of these compounds in synthesizing polymers with narrow molecular weight distributions, highlighting their applicability in developing advanced polymeric materials (Yoshida, 2012).

Electrosynthesis

Research into the electrosynthesis of novel aryl ether trimers involving tert-butyl anisole moieties showcases the compound's utility in generating complex organic molecules through electrochemical methods. This approach offers a pathway to synthesize oligomers and polymers with specific properties, expanding the toolkit available for material and chemical synthesis (Besbes-Hentati et al., 2007).

Safety and Hazards

This compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. These statements indicate that the compound is harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.